Cas no 952195-16-3 (ethyl-isothiazol-5-ylmethyl-amine)
952195-16-3 structure
Product Name:ethyl-isothiazol-5-ylmethyl-amine
CAS No:952195-16-3
MF:C6H10N2S
MW:142.221999645233
CID:2154119
Update Time:2022-07-26
ethyl-isothiazol-5-ylmethyl-amine Chemical and Physical Properties
Names and Identifiers
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- ethyl-isothiazol-5-ylmethyl-amine
- 5-Isothiazolemethanamine, N-ethyl-
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- Inchi: 1S/C6H10N2S/c1-2-7-5-6-3-4-8-9-6/h3-4,7H,2,5H2,1H3
- InChI Key: DFHNIUGLTLDWFY-UHFFFAOYSA-N
- SMILES: S1C(CNCC)=CC=N1
Computed Properties
- Exact Mass: 142.056
- Monoisotopic Mass: 142.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 77.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.2A^2
ethyl-isothiazol-5-ylmethyl-amine Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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